Cas no 1027069-88-0 (4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride)

• Product Name: 4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride
• CAS No: 1027069-88-0
• MF: C₁₄H₉BrClNO₄S₂
• MW: 434.712559461594
• MDL: MFCD11849922
• CID: 1083253
• PubChem ID: 46737201
• Update Time: 2025-05-24

4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride
• 1-(benzenesulfonyl)-4-bromoindole-3-sulfonyl chloride
• 4-Bromo-1-phenylsulfonyl-3-chlorosulfonylindol
• I10-1068
• AKOS015835528
• 1027069-88-0
• 1-(Benzenesulfonyl)-4-bromo-1H-indole-3-sulfonyl chloride
• A921566
• DTXSID30673963
• SCHEMBL4782100
• 4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonylchloride

• MDL： MFCD11849922
• Inchi： 1S/C14H9BrClNO4S2/c15-11-7-4-8-12-14(11)13(22(16,18)19)9-17(12)23(20,21)10-5-2-1-3-6-10/h1-9H
• InChI Key： AJFZJGPPJQFPAU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(=CN2S(C1C=CC=CC=1)(=O)=O)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 432.88400
• Monoisotopic Mass: 432.88449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 90Ų

Experimental Properties

• PSA: 89.97000
• LogP: 5.72990

4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride

Research Brief on 4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride (CAS: 1027069-88-0): Recent Advances and Applications

4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride (CAS: 1027069-88-0) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its role in the design of novel drug candidates, emphasizing its potential in targeting specific enzymatic pathways involved in diseases such as cancer and inflammatory disorders.

One of the key applications of 4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride is its use as a building block in the synthesis of indole-based sulfonamides. These sulfonamides have demonstrated potent inhibitory effects on various kinases, including cyclin-dependent kinases (CDKs) and tyrosine kinases, which are critical targets in oncology research. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of CDK4/6 inhibitors, showing enhanced selectivity and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its role in kinase inhibitor development, 4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride has been explored for its utility in proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that selectively degrade disease-causing proteins. A recent preprint article on bioRxiv detailed the use of this compound in the synthesis of a novel PROTAC targeting the androgen receptor (AR), a key driver in prostate cancer. The study demonstrated that the sulfonyl chloride moiety facilitated efficient linker conjugation, resulting in improved proteasomal degradation of AR.

The chemical reactivity of 4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride also makes it a valuable tool in chemical biology for protein labeling and modification. Researchers have utilized its electrophilic sulfonyl chloride group to selectively modify cysteine residues in proteins, enabling site-specific conjugation for applications such as antibody-drug conjugates (ADCs) and fluorescent probes. A 2022 paper in ACS Chemical Biology showcased its use in the development of a fluorescent probe for real-time imaging of caspase activity in apoptotic cells.

Despite its promising applications, challenges remain in the large-scale synthesis and stability of 4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity while minimizing side reactions. A study in Organic Process Research & Development (2023) proposed a streamlined two-step synthesis from commercially available indole precursors, achieving a 65% overall yield with high purity (>98%).

In conclusion, 4-Bromo-1-(phenylsulfonyl)-1H-indole-3-sulfonyl chloride (CAS: 1027069-88-0) continues to be a pivotal compound in medicinal chemistry and chemical biology. Its versatility in drug discovery, PROTAC development, and protein modification underscores its importance in advancing therapeutic innovations. Future research directions may include exploring its applications in other targeted protein degradation strategies and further optimizing its synthetic accessibility for industrial-scale production.